- Antiinflammatory agents. 3. Synthesis and pharmacological evaluation of 2-amino-3-benzoylphenylacetic acid and analogs, Journal of Medicinal Chemistry, 1984, 27(11), 1379-88
Cas no 91714-41-9 ((4-Bromophenyl)(indolin-7-yl)methanone)
91714-41-9 structure
Product Name:(4-Bromophenyl)(indolin-7-yl)methanone
CAS No:91714-41-9
MF:C15H12BrNO
MW:302.16588306427
CID:2654900
PubChem ID:13408233
Update Time:2024-10-26
(4-Bromophenyl)(indolin-7-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-bromo-2,3-dihydro-1H-indol-7-yl)-2-phenylethanone
- (4-bromophenyl)(indolin-7-yl)methanone
- (4-Bromophenyl)(2,3-dihydro-1H-indol-7-yl)methanone (ACI)
- 726V4K49R2
- AKOS000280115
- (4-Bromophenyl)(2,3-dihydro-1H-indol-7-yl)methanone
- 7-(4-Bromobenzoyl)-2,3-dihydro-1H-indole
- 91714-41-9
- BCP33995
- Methanone, (4-bromophenyl)(2,3-dihydro-1H-indol-7-yl)-
- (4-bromophenyl)-(2,3-dihydro-1H-indol-7-yl)methanone
- Bromfenac Impurity 7
- (4-Bromophenyl)(indolin-7-yl)methanone
-
- Inchi: 1S/C15H12BrNO/c16-12-6-4-11(5-7-12)15(18)13-3-1-2-10-8-9-17-14(10)13/h1-7,17H,8-9H2
- InChI Key: LXJUSQJYSGMLNA-UHFFFAOYSA-N
- SMILES: O=C(C1C2NCCC=2C=CC=1)C1C=CC(Br)=CC=1
Computed Properties
- Exact Mass: 315.02600
- Monoisotopic Mass: 301.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.446±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 128-129 ºC (isopropanol )
- Solubility: Almost insoluble (0.039 g/l) (25 º C),
- PSA: 29.10000
- LogP: 3.98050
(4-Bromophenyl)(indolin-7-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B144190-1mg |
(4-Bromophenyl)(indolin-7-yl)methanone |
91714-41-9 | 1mg |
$ 190.00 | 2023-04-19 | ||
| TRC | B144190-10mg |
(4-Bromophenyl)(indolin-7-yl)methanone |
91714-41-9 | 10mg |
$ 1499.00 | 2023-04-19 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H906098-250mg |
(4-bromophenyl)(2,3-dihydro-1H-indol-7-yl)methanone |
91714-41-9 | 99% | 250mg |
2,025.00 | 2021-05-17 |
(4-Bromophenyl)(indolin-7-yl)methanone Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Aluminum chloride , Boron trichloride
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Aluminum chloride , Boron trichloride Solvents: Toluene ; reflux
Reference
- Preparation and pharmacological profile of 7-(α-Azolylbenzyl)-1H-indoles and indolines as new aromatase inhibitors, Bioorganic & Medicinal Chemistry Letters, 2003, 13(9), 1553-1555
(4-Bromophenyl)(indolin-7-yl)methanone Raw materials
(4-Bromophenyl)(indolin-7-yl)methanone Preparation Products
(4-Bromophenyl)(indolin-7-yl)methanone Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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